Cas no 1785108-50-0 (2,5-Dimethyl-3-fluorobenzyl alcohol)

• Product Name: 2,5-Dimethyl-3-fluorobenzyl alcohol
• CAS No: 1785108-50-0
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 5001374
• Update Time: 2025-06-12

2,5-Dimethyl-3-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-3-fluorobenzyl alcohol

• Inchi： 1S/C9H11FO/c1-6-3-8(5-11)7(2)9(10)4-6/h3-4,11H,5H2,1-2H3
• InChI Key： CRAMPAAYHYYDHA-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(CO)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Dimethyl-3-fluorobenzyl alcohol

Introduction to 2,5-Dimethyl-3-fluorobenzyl Alcohol (CAS No. 1785108-50-0)

2,5-Dimethyl-3-fluorobenzyl alcohol (CAS No. 1785108-50-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzyl alcohol moiety substituted with two methyl groups and a fluorine atom. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2,5-Dimethyl-3-fluorobenzyl alcohol is C₉H₁₁FO, with a molecular weight of approximately 154.18 g/mol. Its chemical structure can be represented as:

The physical properties of 2,5-Dimethyl-3-fluorobenzyl alcohol include a melting point of around -46°C and a boiling point of approximately 217°C. It is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for various synthetic transformations and applications in the laboratory.

In the realm of medicinal chemistry, 2,5-Dimethyl-3-fluorobenzyl alcohol has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The fluorine atom in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability.

Beyond antiviral applications, 2,5-Dimethyl-3-fluorobenzyl alcohol has also been investigated for its potential in cancer therapy. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant cytotoxic activity against several cancer cell lines. The methyl substitutions on the benzene ring contribute to the compound's ability to interact with specific protein targets involved in cell proliferation and apoptosis.

The synthetic versatility of 2,5-Dimethyl-3-fluorobenzyl alcohol is another factor that has contributed to its widespread use in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the reaction of 2,5-dimethyl-3-fluorobenzaldehyde with an appropriate reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In addition to its role as a synthetic intermediate, 2,5-Dimethyl-3-fluorobenzyl alcohol has also found applications in analytical chemistry. Its unique spectral properties make it useful as a reference standard in chromatographic analyses and as a probe molecule in nuclear magnetic resonance (NMR) spectroscopy. Researchers often use this compound to calibrate instruments and validate analytical methods, ensuring accurate and reliable results.

The environmental impact of 2,5-Dimethyl-3-fluorobenzyl alcohol is another area of interest for scientists and regulatory bodies. Studies have shown that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices are still recommended to minimize any potential ecological risks.

In conclusion, 2,5-Dimethyl-3-fluorobenzyl alcohol (CAS No. 1785108-50-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, and analytical chemistry. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.